1-(2-Benzoylethyl)-4-phenylisonipecotic acid ethyl ester hydrochloride

• CAS No.: 60789-94-8
• Molecular Formula: C23H28ClNO3
• Molecular Weight: 401.9 g/mol
• IUPAC Name: ethyl 1-(3-oxo-3-phenylpropyl)-4-phenylpiperidin-1-ium-4-carboxylate;chloride
• InChI: InChI=1S/C23H27NO3.ClH/c1-2-27-22(26)23(20-11-7-4-8-12-20)14-17-24(18-15-23)16-13-21(25)19-9-5-3-6-10-19;/h3-12H,2,13-18H2,1H3;1H
• InChI Key: HLEVPWCWUZKNTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC[NH+](CC1)CCC(=O)C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Description

1-(2-Benzoylethyl)-4-phenylisonipecotic acid ethyl ester hydrochloride (synonym: R 951) is a piperidine derivative with the molecular formula C₂₃H₂₇NO₃·HCl and a molecular weight of 401.97 g/mol . Structurally, it features a benzoylethyl group (-CH₂CH₂COC₆H₅) attached to the piperidine nitrogen, a phenyl substituent at the 4-position of the piperidine ring, and an ethyl ester moiety. Its IUPAC name reflects these substituents, emphasizing the benzoyl and phenyl groups critical to its physicochemical and biological properties.

Key toxicity data for this compound includes an oral LD₅₀ of 145 mg/kg and a subcutaneous LD₅₀ of 360 mg/kg in rats, indicating moderate acute toxicity . The compound’s synthesis involves intermediates such as 4-phenylisonipecotic acid ethyl ester, as referenced in processes for related piperidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE typically involves multiple steps. One common method includes the reaction of 4-phenylpiperidine with ethyl 3-oxo-3-phenylpropanoate under specific conditions to form the desired product . The reaction conditions often involve the use of solvents such as acetonitrile and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) are employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and catalysts like palladium on carbon. The reaction conditions vary depending on the desired transformation, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in various derivatives depending on the substituent introduced .

Scientific Research Applications

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-(2-Hydroxyethyl)-4-phenylisonipecotic Acid Ethyl Ester Benzilate Hydrochloride (CID 26528)

• Molecular Formula: C₃₀H₃₃NO₅·HCl
• Key Features : The N-substituent is a hydroxyethyl group (-CH₂CH₂OH) esterified with benzilic acid (diphenylglycolic acid). This introduces two additional phenyl rings and a hydroxyl group, increasing molecular weight (543.05 g/mol ) and hydrophilicity compared to R 951 .
• Data Gap: No reported toxicity or bioactivity data limits functional comparisons.

1-(2-Morpholinoethyl)-4-phenylisonipecotic Acid Ethyl Ester Dihydrochloride (RTECS NS6125000)

• Molecular Formula : C₂₀H₃₀N₂O₃·2HCl
• Key Features: The N-substituent is a morpholinoethyl group (-CH₂CH₂N-morpholine), introducing a heterocyclic amine. This compound has a lower molecular weight (419.44 g/mol) than R 951 but higher acute toxicity, with a subcutaneous LD₅₀ of 70 mg/kg in rats .
• Pharmacological Implication : The morpholine moiety may enhance CNS penetration or receptor affinity, contributing to increased toxicity.

Analogues with Aromatic or Ester Modifications

Anileridine Dihydrochloride

• Molecular Formula : C₂₂H₂₈N₂O₂·2HCl
• Key Features: Features a 4-aminophenethyl N-substituent (-CH₂CH₂C₆H₄NH₂) instead of benzoylethyl. The amino group enhances water solubility (8 mg/g in ethanol) and stabilizes the compound at acidic pH .
• Pharmacological Profile : As an opioid agonist, Anileridine targets μ-opioid receptors, unlike R 951, which lacks reported opioid activity. This highlights how aromatic amine substituents dictate receptor specificity.

Ethyl 1-(2-Cyanoethyl)-4-phenylisonipecotic Acid Hydrochloride (CAS 98173-60-5)

• Molecular Formula : C₁₈H₂₃N₂O₂·HCl (estimated)
• Key Features: A cyanoethyl group (-CH₂CH₂CN) replaces the benzoylethyl moiety.
• Data Gap: No toxicity or bioactivity data available.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LD₅₀ (Route, Species)	Key Structural Features
1-(2-Benzoylethyl)-4-phenylisonipecotic acid ethyl ester HCl (R 951)	C₂₃H₂₇NO₃·HCl	401.97	145 mg/kg (oral, rat); 360 mg/kg (sc, rat)	Benzoylethyl N-substituent, phenyl at C4
1-(2-Morpholinoethyl)-4-phenylisonipecotic acid ethyl ester diHCl	C₂₀H₃₀N₂O₃·2HCl	419.44	70 mg/kg (sc, rat)	Morpholinoethyl group
Anileridine diHCl	C₂₂H₂₈N₂O₂·2HCl	425.39	Not reported	4-aminophenethyl group, opioid activity
CID 26528	C₃₀H₃₃NO₅·HCl	543.05	Not reported	Hydroxyethyl-benzilate ester

Research Findings and Implications

• Toxicity Trends: The morpholinoethyl analogue’s lower LD₅₀ suggests that heterocyclic N-substituents may enhance toxicity, possibly due to improved bioavailability or metabolic activation .
• Pharmacological Diversity : Anileridine’s opioid activity underscores the importance of aromatic amine groups in μ-opioid receptor binding, a feature absent in R 951 .
• Structural-Activity Relationships (SAR): The benzoylethyl group in R 951 provides a balance of lipophilicity and steric bulk, influencing its distribution and toxicity profile compared to smaller (cyanoethyl) or bulkier (benzilate) substituents .